Cas no 313337-34-7 (4-fluoro-1H-Indole-7-carboxylic acid)

• Product Name: 4-fluoro-1H-Indole-7-carboxylic acid
• CAS No: 313337-34-7
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD11845609
• CID: 841025
• PubChem ID: 11579217
• Update Time: 2025-04-19

4-fluoro-1H-Indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1H-Indole-7-carboxylic acid
• 4-fluoro-7-carboxyindole
• 4-fluoroindole-7-carboxylic acid
• 7-Carboxy-4-fluoro-1H-indole
• PC6002
• 4-Fluoro-7-indolecarboxylic acid
• AKOS016008671
• GDLCLHCOKQFBPI-UHFFFAOYSA-N
• DS-17207
• 313337-34-7
• SB15242
• CS-0043683
• DTXSID10468859
• SCHEMBL5187097
• MFCD11845609
• C74605
• 4-fluoro-1H-indole-7-carboxylicAcid
• 4-fluoro-1H-indol-7-carboxylic acid

• MDL： MFCD11845609
• Inchi： 1S/C9H6FNO2/c10-7-2-1-6(9(12)13)8-5(7)3-4-11-8/h1-4,11H,(H,12,13)
• InChI Key： GDLCLHCOKQFBPI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C2=C1C=CN2

Computed Properties

• Exact Mass: 179.03800
• Monoisotopic Mass: 179.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.510±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 227-228 ºC
• Boiling Point: 421.442°C at 760 mmHg
• Flash Point: 208.7±23.2 °C
• Solubility: Very slightly soluble (0.52 g/l) (25 º C),
• PSA: 53.09000
• LogP: 2.00520
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-fluoro-1H-Indole-7-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives